2-Chloro-6-ethoxyquinoline-3-methanol
Description
2-Chloro-6-ethoxyquinoline-3-methanol (CEQM) is an organic compound that is widely used in scientific research. It has a wide range of applications in the laboratory, including use as a reagent, catalyst, and stabilizer. CEQM is also used in the synthesis of a variety of compounds and as an intermediate in the production of pharmaceuticals and other chemicals. The compound is known to have a number of biochemical and physiological effects, which can be beneficial in some cases and detrimental in others.
Scientific Research Applications
Photocyclization Studies
Research by Sakurai et al. (2003) on the photocyclization of aryl-substituted N-Acyl-α-dehydroalanine derivatives, including compounds similar to 2-Chloro-6-ethoxyquinoline-3-methanol, showed that these compounds can form various substituted isoquinolines and 1-azetines under certain conditions. This suggests potential applications in synthesizing complex organic structures and in photophysical studies (Sakurai et al., 2003).
Esterification and Synthesis
Ukrainets et al. (2005) explored the behavior of chloro-hydroxy-quinoline carboxylic acids, which are structurally related to 2-Chloro-6-ethoxyquinoline-3-methanol, under esterification conditions. They developed a method for obtaining esters from these compounds, indicating potential applications in organic synthesis and pharmaceutical intermediates (Ukrainets et al., 2005).
Charge Density Analysis
Hathwar and Guru Row (2010) conducted a charge density analysis in compounds, including 2-chloro-3-quinolinyl methanol. This research provides insights into the nature of intermolecular interactions, which can be crucial in the development of new materials and in understanding molecular behavior in different environments (Hathwar & Guru Row, 2010).
Methoxydechlorination Kinetics
A study by Belli et al. (1963) on methoxydechlorination kinetics in chloroquinolines, which are closely related to 2-Chloro-6-ethoxyquinoline-3-methanol, provides insights into the behavior of these compounds under specific chemical conditions. This knowledge can be applied in designing and optimizing synthetic pathways for related compounds (Belli, Illuminati, & Marino, 1963).
Metal Ion Complexation
Research on chloroquinoline-substituted azacrown ethers by Bordunov et al. (1996) indicates that compounds structurally similar to 2-Chloro-6-ethoxyquinoline-3-methanol can selectively bind metal ions. This finding has potential applications in creating selective sensors and in understanding metal-ligand interactions (Bordunov et al., 1996).
properties
IUPAC Name |
(2-chloro-6-ethoxyquinolin-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO2/c1-2-16-10-3-4-11-8(6-10)5-9(7-15)12(13)14-11/h3-6,15H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHYLIJSULORHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=CC(=C(N=C2C=C1)Cl)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357714 |
Source
|
| Record name | 2-Chloro-6-ethoxyquinoline-3-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357714 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-ethoxyquinoline-3-methanol | |
CAS RN |
333408-52-9 |
Source
|
| Record name | 2-Chloro-6-ethoxyquinoline-3-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357714 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 333408-52-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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